Cas no 167545-99-5 (Ethyl 4,5,6,7-Tetrahydro-1H-1,3-benzodiazole-5-carboxylate Hydrochloride)

Ethyl 4,5,6,7-Tetrahydro-1H-1,3-benzodiazole-5-carboxylate Hydrochloride is a heterocyclic organic compound featuring a tetrahydrobenzodiazole core with an ethyl carboxylate substituent. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic and pharmaceutical applications. The compound serves as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological and cardiovascular systems. Its rigid bicyclic structure provides a scaffold for further functionalization, enabling precise modifications for structure-activity studies. The hydrochloride salt ensures consistent purity and handling, facilitating reproducibility in research. This compound is valued for its potential in drug discovery and as a building block for complex heterocyclic frameworks.

Ethyl 4,5,6,7-Tetrahydro-1H-1,3-benzodiazole-5-carboxylate Hydrochloride structure

167545-99-5 structure

Product Name:Ethyl 4,5,6,7-Tetrahydro-1H-1,3-benzodiazole-5-carboxylate Hydrochloride

CAS No:167545-99-5

MF:C₁₀H₁₅ClN₂O₂

MW:230.691301584244

CID:1084163

PubChem ID:73553725

Update Time:2025-06-08

Ethyl 4,5,6,7-Tetrahydro-1H-1,3-benzodiazole-5-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

- Ethyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate hydrochloride
- Ethyl 4,5,6,7-tetrahydro-1H-benzimidazole-6-carboxylate hydrochlo ride (1:1)
- ethyl 4,5,6,7-tetrahydro-1H-1,3-benzodiazole-6-carboxylate hydrochloride
- DB-360462
- AKOS040694183
- 167545-99-5
- ethyl 4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxylate;hydrochloride
- Ethyl 4,5,6,7-Tetrahydro-1H-1,3-benzodiazole-5-carboxylate Hydrochloride
- Inchi： 1S/C10H14N2O2.ClH/c1-2-14-10(13)7-3-4-8-9(5-7)12-6-11-8;/h6-7H,2-5H2,1H3,(H,11,12);1H
- InChI Key： WFGLDCBPIAMWBE-UHFFFAOYSA-N
- SMILES： Cl.O(CC)C(C1CC2=C(CC1)N=CN2)=O

Computed Properties

Exact Mass: 230.0822054g/mol
Monoisotopic Mass: 230.0822054g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 220
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55Å²

Ethyl 4,5,6,7-Tetrahydro-1H-1,3-benzodiazole-5-carboxylate Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E288276-100mg	Ethyl 4,5,6,7-Tetrahydro-1H-1,3-benzodiazole-5-carboxylate Hydrochloride	167545-99-5		100mg	$ 135.00	2022-06-05
TRC	E288276-500mg	Ethyl 4,5,6,7-Tetrahydro-1H-1,3-benzodiazole-5-carboxylate Hydrochloride	167545-99-5		500mg	$ 550.00	2022-06-05
TRC	E288276-1g	Ethyl 4,5,6,7-Tetrahydro-1H-1,3-benzodiazole-5-carboxylate Hydrochloride	167545-99-5		1g	$ 840.00	2022-06-05
A2B Chem LLC	AF00989-1mg	Ethyl 4,5,6,7-tetrahydro-1H-benzo[d]iMidazole-6-carboxylate hydrochloride	167545-99-5	95%	1mg	$245.00	2024-04-20
A2B Chem LLC	AF00989-5mg	Ethyl 4,5,6,7-tetrahydro-1H-benzo[d]iMidazole-6-carboxylate hydrochloride	167545-99-5	95%	5mg	$272.00	2024-04-20
A2B Chem LLC	AF00989-10mg	Ethyl 4,5,6,7-tetrahydro-1H-benzo[d]iMidazole-6-carboxylate hydrochloride	167545-99-5	95%	10mg	$291.00	2024-04-20
A2B Chem LLC	AF00989-25mg	Ethyl 4,5,6,7-tetrahydro-1H-benzo[d]iMidazole-6-carboxylate hydrochloride	167545-99-5	95%	25mg	$360.00	2024-04-20
A2B Chem LLC	AF00989-50mg	Ethyl 4,5,6,7-tetrahydro-1H-benzo[d]iMidazole-6-carboxylate hydrochloride	167545-99-5	95%	50mg	$408.00	2024-01-03
A2B Chem LLC	AF00989-250mg	Ethyl 4,5,6,7-tetrahydro-1H-benzo[d]iMidazole-6-carboxylate hydrochloride	167545-99-5	95%	250mg	$460.00	2024-04-20
A2B Chem LLC	AF00989-500mg	Ethyl 4,5,6,7-tetrahydro-1H-benzo[d]iMidazole-6-carboxylate hydrochloride	167545-99-5	95%	500mg	$733.00	2024-04-20